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Compound of Interest

Compound Name: Orthotelluric acid

Cat. No.: B1208416

An In-depth Technical Guide to the Physical and Chemical Properties of Orthotelluric Acid

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of orthotelluric acid, Te(OH)s. The information is curated for professionals in
research and development, with a focus on data presentation, experimental methodologies,
and visual representations of key processes.

Introduction

Orthotelluric acid, also known as telluric acid or tellurium(VI1) hydroxide, is a weak, dibasic
acid with the chemical formula HeTeOs or Te(OH)s.[1] It exists as a white crystalline solid
composed of octahedral Te(OH)s molecules, which persist in aqueous solutions.[1] The central
tellurium atom is in the +6 oxidation state, bonded to six hydroxyl groups.[1] In the solid state, it
can be found in two primary forms: monoclinic and rhombohedral (or cubic).[1][2][3] This
compound serves as a source of tellurium in various applications, including the synthesis of
oxidation catalysts.[1]

Physical Properties

The fundamental physical characteristics of orthotelluric acid are summarized below. These
properties are crucial for its handling, storage, and application in experimental settings.
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Table 1: General and Structural Properties of

Orthotelluric Acid

Property Value Reference
Chemical Formula HeTeOs or Te(OH)e [1112]14]
IUPAC Name Hexahydroxidotellurium [1]

Orthotelluric acid, Telluric(VI)

Other Names

acid, Tellurium hexahydroxide

[1](5](6]

CAS Number 7803-68-1 [4]

Molar Mass 229.64 g/mol [1]
White monoclinic crystals;

Appearance [11121[7]

White, heavy crystals

Molecular Shape Octahedral

[1]

Monoclinic and Rhombohedral

Crystal Structure ] ]
(Cubic) forms exist

[1](2][3]

Table 2: Physicochemical Data for Orthotelluric Acid
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Property Value Conditions |/ Notes Reference
3.07 g/cm?3

Density (monoclinic) 3.17 [1112]
g/cm3 (cubic)

] ] 136 °C (277 °F; 409

Melting Point [11121[8]

K)
N , Decomposes upon

Boiling Point ) [9]
heating
16.2 g/100g H20 41.6

o 0/100g H20 50.1 at0°Cat20°Cat30

Solubility in Water [1][2][10]
g/100 mL 155 g/100g °C at 100 °C
H20

B Soluble in alkalies and

Solubility (Other) ) o ) [21[7]

dilute nitric acid
o pKai = 7.5 - 7.7 pKaz

Acidity (pKa) at 25 °C [11[2]
=11 pKas = 14

Maximum UV
275 nm In H20 [2][11][12]

Absorbance (Amax)

Chemical Properties and Reactivity

Orthotelluric acid exhibits distinct chemical behaviors, primarily as a weak acid and a slow-

acting oxidizing agent.

Acid-Base Chemistry

Orthotelluric acid is a weak dibasic acid that reacts with strong bases to form tellurate salts.[1]

The deprotonation occurs in steps, forming anions such as the orthotellurate(1-) ion,
[TeO(OH)s]~, and the orthotellurate(2-) ion, [TeO2(OH)4]2~.[1][13]

Te(OH)s -H+
Orthotelluric Acid

[TeO(OH)s]~

H [TeO2(OH)aJ2-
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Caption: Stepwise deprotonation of orthotelluric acid.

Oxidizing Properties

While a potent oxidizing agent based on its standard electrode potential, orthotelluric acid is
kinetically slow in its reactions.[1][14] The standard potential for the reaction TeO42~ + 2H20 +
2e~ = TeOs32~ + 40H~ is +0.02 V.

Thermal Decomposition

Orthotelluric acid is stable in air up to 100 °C.[1][14] Above this temperature, it undergoes a
stepwise dehydration process.

e >100 °C: Dehydrates to form polymetatelluric acid, a white hygroscopic powder with an
approximate composition of (H2TeOa)10, and allotelluric acid, a syrup of unknown structure.
[1][14]

e >300 °C: Strong heating produces the alpha crystalline form of tellurium trioxide (a-TeOs).[1]
[11][14]

e ~570 °C (843 K): Further heating leads to the formation of tellurium dioxide (TeO2).[9][15]
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Caption: Thermal decomposition pathway of orthotelluric acid.

Esterification

Reaction with diazomethane results in the formation of the hexamethyl ester, Te(OCHs)e.[1][14]

Experimental Protocols
Synthesis of Orthotelluric Acid

Orthotelluric acid is typically prepared by the oxidation of elemental tellurium or tellurium
dioxide (TeOz) with a strong oxidizing agent.[1][14]

Protocol: Oxidation with Hydrogen Peroxide

e Reactants: Tellurium dioxide (TeOz), 30% hydrogen peroxide (H2032), and water.
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e Procedure: a. Suspend tellurium dioxide in water. b. Add an excess of 30% hydrogen
peroxide to the suspension. c. Heat the mixture to boiling to facilitate the reaction: TeO2z +
H202 + 2H20 — HeTeOs.[12] d. Continue heating until the TeO2 has completely dissolved. e.
Filter the hot solution to remove any impurities. f. Concentrate the filtrate by evaporation until
crystallization begins. g. Cool the solution to allow for the crystallization of orthotelluric
acid. For the tetrahydrate form (Te(OH)e-4H20), crystallization should be performed below
10 °C.[1][14]

 Purification: The resulting crystals can be purified by recrystallization from hot water.[12]
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Caption: General experimental workflow for orthotelluric acid synthesis.

Analytical Methods
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e Thermal Analysis: Differential Thermal Analysis (DTA) and Thermogravimetric Analysis
(TGA) are used to study the thermal stability and decomposition pathway of HeTeOe.[15]
These methods measure changes in heat flow and mass as a function of temperature.

 NMR Spectroscopy: 2°Te NMR spectroscopy is a powerful tool for studying the speciation of
tellurate ions in aqueous solutions.[16] It can be used to identify monomeric, dimeric, and
trimeric tellurate species that form depending on the pH of the solution.[16]

o X-ray Diffraction (XRD): Single-crystal XRD is used to determine the precise molecular and
crystal structure of orthotelluric acid and its salts.[6]

Safety and Handling

Orthotelluric acid is considered harmful and requires careful handling.

Hazards: Toxic by inhalation and ingestion.[2][14] May cause irritation to the skin, eyes, and
respiratory tract.[5][17]

e Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and
eye/face protection.[2][18] Work in a well-ventilated area or under a fume hood.[18][19]

» Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[19][20]

o Disposal: Dispose of as hazardous waste in accordance with local, state, and federal
regulations.[18][20]

Applications

The primary use of orthotelluric acid is as a precursor for the synthesis of other tellurium
compounds and materials.[17] It is a key reagent in the production of:

» Oxidation Catalysts: Used as a tellurium source for various catalysts.[1]

e Thermoelectric Materials: Applied in the development of materials for thermoelectric power
generation.[10]

e Specialty Chemicals: Serves as a starting material for tellurate salts and organotellurium
compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties-of-orthotelluric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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